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Compound of Interest

Compound Name: ATTO 610

Cat. No.: B12058148

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core photophysical properties of the
fluorescent dye ATTO 610. It is intended to serve as a comprehensive resource for
researchers, scientists, and drug development professionals utilizing this fluorophore in their
work. This document details its fluorescence spectrum and quantum yield, and provides
standardized experimental protocols for their determination.

Core Photophysical Properties of ATTO 610

ATTO 610 is a fluorescent label characterized by its strong absorption, high fluorescence
quantum yield, and significant photostability.[1][2][3][4][5][6] These properties make it a
versatile tool for various applications in the life sciences, including the labeling of proteins,
DNA, and RNA.[1][2][4][5] The dye is moderately hydrophilic and carries a net positive charge
of +1 after coupling to a substrate.[1][5] It is important to note that ATTO 610 is pH-sensitive
and can degrade at a pH above 8.[1][4][5]

The key quantitative photophysical parameters of ATTO 610 are summarized in the table
below. These values are crucial for designing and interpreting fluorescence-based experiments.
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Parameter Value

Solvent/Conditions

Reference

Absorption Maximum

615 nm Water [2]
(Aabs)
616 nm PBS (pH 7.4) [L1[5171[8]
Emission Maximum

632 nm [°]
(Afl)
633 nm PBS (pH 7.4) [L][5171[8]
634 nm Water [2][10][11]

Molar Extinction
o 1.5x 105 M-1cm-1
Coefficient (emax)

PBS (pH 7.4) / Water

[LIE2II 8] 1]

Fluorescence

_ 70% (0.7)
Quantum Yield (nfl)

PBS (pH 7.4) / Water

(1121517 1i8][10]

Fluorescence Lifetime

(xfl)

3.2ns

PBS (pH 7.4) / Water

[L]E2]E508] 1]

Experimental Protocols

Accurate characterization of the fluorescence properties of ATTO 610 is essential for its

effective use. The following sections outline the detailed methodologies for determining its

fluorescence spectrum and quantum yield.

Measurement of the Fluorescence Spectrum

The fluorescence emission and excitation spectra of ATTO 610 can be determined using a

spectrofluorometer.

1. Sample Preparation:

e Prepare a dilute solution of ATTO 610 in a spectroscopic grade solvent, such as phosphate-

buffered saline (PBS) at pH 7.4.

e The concentration should be adjusted to have an absorbance of approximately 0.1 at the

excitation maximum to minimize inner filter effects.
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2. Determination of the Emission Spectrum:

o Set the excitation wavelength of the spectrofluorometer to the absorption maximum of ATTO
610 (approximately 616 nm).[1]

e Scan a range of emission wavelengths, typically from 625 nm to 800 nm, while recording the
fluorescence intensity.

e The resulting plot of fluorescence intensity versus emission wavelength represents the
fluorescence emission spectrum.[12]

3. Determination of the Excitation Spectrum:

o Set the emission wavelength of the spectrofluorometer to the emission maximum of ATTO
610 (approximately 633 nm).[1]

e Scan a range of excitation wavelengths, for instance from 550 nm to 630 nm, while
monitoring the fluorescence intensity.

o The resulting plot of fluorescence intensity versus excitation wavelength provides the
fluorescence excitation spectrum, which should closely resemble the absorption spectrum.
[12][13]

A schematic of the instrumental setup for fluorescence spectroscopy is depicted below.
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Excitation Source

Light Source
(e.g., Xenon Lamp)

Broadband Light

Wavelength Selection

Excitation
Monochromator
Monochromatic Prepare Sample and Standard Solutions
Excitation Light (Absorbance 0.02 - 0.1)

Sample Compartment

Sample
(ATTO 610) Measure Fluorescence Emission Spectra
(Identical Conditions)
Emitted

Fluorescence
(All directions)

Emission Detection Measure Absorbance Spectra Integrate Fluorescence Intensity

Emission
Monochromator

Plot Integrated Intensity vs. Absorbance

Selected Emission

Wavelength l
Detector

(PMT) Determine Gradients (Slopes)
for Sample (GradX) and Standard (GradST)

Data Acquisition
System

Calculate Quantum Yield (PX)
PX = PST * (GradX / GradST) * (nX2/nST?)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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